molecular formula C14H16N2O4 B8397615 (5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate

(5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate

Cat. No. B8397615
M. Wt: 276.29 g/mol
InChI Key: MXJRGHHXEBGYPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate

Molecular Formula

C14H16N2O4

Molecular Weight

276.29 g/mol

IUPAC Name

(5-hydroxy-4-oxoquinazolin-3-yl)methyl 2,2-dimethylpropanoate

InChI

InChI=1S/C14H16N2O4/c1-14(2,3)13(19)20-8-16-7-15-9-5-4-6-10(17)11(9)12(16)18/h4-7,17H,8H2,1-3H3

InChI Key

MXJRGHHXEBGYPT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)OCN1C=NC2=C(C1=O)C(=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium bromide (7 g, 38 mmol) was added to a solution of (5-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate (7.4 g, 25.5 mmol) in pyridine (25 ml). The mixture was stirred at 120° C. for one hour. After cooling, the solvents were evaporated under high vacuum. Diluted acetic acid (15 ml in 100 ml water) was added. The precipitated solid was filtered, washed with water and dried under high vacuum in the presence of P2O5 to give (5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate as a white solid (6.33 g, 90%); NMR Spectrum (CDCl3) 1.23 (s, 9H), 5.93 (s, 2H), 6.99 (d, 1H), 7.22 (d, 1H), 7.68 (t, 1H), 8.21 (s, 1H); Mass spectrum MH+ 277.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
7.4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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